Cas no 2172451-92-0 (1-{4-amino-4-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one)

• Product Name: 1-{4-amino-4-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one
• CAS No: 2172451-92-0
• MF: C₁₂H₁₈F₃N₅O
• MW: 305.299432277679
• CID: 5567695
• PubChem ID: 165594122
• Update Time: 2025-07-21

1-{4-amino-4-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2172451-92-0
• EN300-1626712
• 1-{4-amino-4-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]piperidin-1-yl}-2,2,2-trifluoroethan-1-one
• 1-{4-amino-4-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C12H18F3N5O/c1-8(2)20-9(7-17-18-20)11(16)3-5-19(6-4-11)10(21)12(13,14)15/h7-8H,3-6,16H2,1-2H3
• InChI Key： OACOFJHKRWXYRW-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C2=CN=NN2C(C)C)(CC1)N)=O)(F)F

Computed Properties

• Exact Mass: 305.14634470g/mol
• Monoisotopic Mass: 305.14634470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77Ų

Additional information on 1-{4-amino-4-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one

Introduction to Compound with CAS No. 2172451-92-0 and Product Name: 1-{4-amino-4-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one

Compound with the CAS number 2172451-92-0 and the product name 1-{4-amino-4-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this compound, particularly its piperidine and triazole moieties, contribute to its intriguing pharmacological properties.

The molecular structure of this compound is characterized by a trifluoromethyl group attached to a piperidinone backbone, which is further functionalized with an amino-substituted triazole ring. The presence of these functional groups not only influences the compound's solubility and metabolic stability but also plays a crucial role in modulating its interaction with biological targets. Specifically, the trifluoromethyl group is known to enhance binding affinity and metabolic stability, making it a valuable moiety in medicinal chemistry.

Recent research has highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to exhibit a wide range of biological activities. The triazole ring in this compound is linked to a piperidine scaffold through an amino group, which provides additional flexibility and reactivity. This structural motif has been explored in various drug candidates targeting different therapeutic areas, including oncology and infectious diseases.

The propan-2-yl substituent on the triazole ring adds another layer of complexity to the molecule, influencing its pharmacokinetic properties. This substitution pattern has been strategically employed in several drug molecules to improve their pharmacological profiles. Studies have shown that such modifications can enhance oral bioavailability and reduce unwanted side effects, making them attractive for clinical development.

In the context of current pharmaceutical research, this compound represents a promising lead for further exploration. Its unique combination of structural features makes it a versatile scaffold for designing novel therapeutics. The amino group on the piperidine ring provides a site for further derivatization, allowing chemists to fine-tune the molecule's properties for specific biological targets.

One of the most exciting aspects of this compound is its potential application in the development of antimicrobial agents. The presence of both trifluoromethyl and triazole moieties is associated with enhanced activity against resistant bacterial strains. Recent studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved efficacy due to their ability to disrupt bacterial enzymes and metabolic pathways. Similarly, triazole derivatives are known for their broad-spectrum antimicrobial activity.

The pharmaceutical industry has been increasingly interested in developing new antibiotics due to the rise of multidrug-resistant pathogens. This compound's structural features make it a candidate for addressing this critical challenge. By targeting key bacterial enzymes or metabolic pathways, it could potentially overcome existing resistance mechanisms and provide a new treatment option for infected patients.

Another area where this compound shows promise is in the development of anticancer agents. The combination of a piperidine scaffold and a triazole ring has been observed in several cancer-targeting molecules. These structures often exhibit inhibitory activity against kinases and other enzymes involved in tumor growth and progression. The trifluoromethyl group, in particular, has been shown to enhance binding affinity to these targets, leading to more potent inhibition.

Recent preclinical studies have suggested that derivatives of this compound may have significant anticancer potential. By modulating key signaling pathways involved in cell proliferation and survival, these molecules could effectively inhibit tumor growth. Additionally, their structural features may contribute to reduced toxicity compared to existing chemotherapeutic agents, offering a more favorable therapeutic index.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate trifluoromethyl groups into complex molecules with high efficiency.

The use of modern spectroscopic techniques such as NMR and mass spectrometry has been crucial in characterizing the structure of this compound. These tools provide detailed information about the molecular connectivity and purity of the synthesized material, ensuring that it meets the required standards for further biological evaluation.

In conclusion, compound with CAS number 2172451-92-0 and product name 1-{4-amino-4-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further exploration in drug discovery and development. With its potential applications in antimicrobial and anticancer therapies, this compound highlights the importance of innovative molecular design in addressing critical medical challenges.